Cas no 1060217-87-9 (N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-1-methanesulfonylpiperidine-3-carboxamide)

• Product Name: N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-1-methanesulfonylpiperidine-3-carboxamide
• CAS No: 1060217-87-9
• Molecular Formula: C₂₁H₂₀N₂O₅S
• Molecular Weight: 412.458904266357
• CID: 6408003
• PubChem ID: 44086517

N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-1-methanesulfonylpiperidine-3-carboxamide Properties

Names and Identifiers

• N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-1-methanesulfonylpiperidine-3-carboxamide
• N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-1-(methylsulfonyl)piperidine-3-carboxamide
• N-(9,10-dioxoanthracen-1-yl)-1-methylsulfonylpiperidine-3-carboxamide
• AKOS024500016
• F5140-0370
• 1060217-87-9

• InChIKey： XNHIMRBOSNEYPP-UHFFFAOYSA-N
• Inchi： 1S/C21H20N2O5S/c1-29(27,28)23-11-5-6-13(12-23)21(26)22-17-10-4-9-16-18(17)20(25)15-8-3-2-7-14(15)19(16)24/h2-4,7-10,13H,5-6,11-12H2,1H3,(H,22,26)
• SMILES： S(C)(N1CCCC(C(NC2=CC=CC3C(C4C=CC=CC=4C(C2=3)=O)=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 412.10929292g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 412.10929292g/mol
• Heavy Atom Count: 29
• Complexity: 789
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones